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Compound of Interest

Compound Name: 1,3-Dibromo-1,3-dichloroacetone

Cat. No.: B15073203 Get Quote

This guide provides an in-depth overview of the stability and storage conditions for 1,3-

dibromoacetone and 1,3-dichloroacetone. While the specific compound 1,3-dibromo-1,3-
dichloroacetone is a known disinfection byproduct, detailed public data on its stability and

storage is scarce. Therefore, this document focuses on its closely related and commercially

available analogues, providing critical information for researchers, scientists, and professionals

in drug development.

Physicochemical Properties
The following tables summarize the key physicochemical properties of 1,3-dibromoacetone and

1,3-dichloroacetone.

Table 1: Physicochemical Properties of 1,3-Dibromoacetone
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Property Value

CAS Number 816-39-7

Molecular Formula C₃H₄Br₂O

Molecular Weight 215.87 g/mol [1]

Appearance White to yellow crystals or fused solid[1]

Melting Point 29-30 °C[1]

Boiling Point 97-98 °C @ 21 mmHg[1]

Solubility
Soluble in acetone, chloroform,

dichloromethane, and methanol.[2][3]

Table 2: Physicochemical Properties of 1,3-Dichloroacetone

Property Value

CAS Number 534-07-6

Molecular Formula C₃H₄Cl₂O

Molecular Weight 126.97 g/mol [4]

Appearance White to pale brown crystals

Melting Point 39-41 °C[4]

Boiling Point 173 °C[4]

Density 1.383 g/mL at 25 °C[4]

Vapor Pressure <0.1 mmHg at 20 °C[4]

Solubility
Soluble in water (27.9 g/L at 20°C), alcohol, and

ether.[5][6]

Stability Profile
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Both 1,3-dibromoacetone and 1,3-dichloroacetone are reactive compounds, and their stability

is influenced by several factors.

General Stability: 1,3-Dichloroacetone is generally stable under normal temperatures and

pressures.[7] However, for products where a retest or expiration date is not provided on the

Certificate of Analysis, there may not be sufficient stability data to define a shelf life.[4][5]

Sensitivity to Moisture: Both compounds are sensitive to moisture.[1][7] Halogenated

ketones can be hygroscopic, and exposure to water can lead to hydration and potential

degradation.

Incompatible Materials: These compounds are incompatible with strong oxidizing agents,

strong bases, and reducing agents.[7] Contact with these materials should be avoided to

prevent vigorous reactions and decomposition.

Hazardous Decomposition Products: Upon decomposition, typically through heat or reaction

with incompatible materials, these compounds can release hazardous substances such as

carbon monoxide, carbon dioxide, and hydrogen halides (hydrogen bromide or hydrogen

chloride).[7]

A likely degradation pathway for α-halo ketones involves the elimination of hydrogen halide to

form α,β-unsaturated ketones, especially in the presence of a base.

Recommended Storage Conditions
To ensure the stability and integrity of 1,3-dibromoacetone and 1,3-dichloroacetone, the

following storage conditions are recommended.

Table 3: Recommended Storage Conditions
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Condition Recommendation Rationale

Temperature
Store in a refrigerator (2-8°C).

[4]

To minimize decomposition

and maintain stability.

Atmosphere
Store under an inert

atmosphere (e.g., Argon).[1]

To protect from air and

moisture.[1]

Container
Keep in a tightly sealed

container.

To prevent exposure to air and

moisture.

Location
Store in a dry, well-ventilated

area.

To prevent moisture absorption

and ensure safety.

Light Store in a dark place.
To protect from light-induced

degradation.

Separation
Store away from incompatible

materials.

To prevent hazardous

reactions.

Handling and Safety Precautions
Due to the hazardous nature of these compounds, proper handling procedures are crucial. The

following workflow outlines the recommended steps for safe handling.
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Safe Handling Workflow for 1,3-Dihaloacetones

Preparation

Handling

Post-Handling Storage

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Gather all necessary materials

Carefully dispense the required amount

Immediately seal the container

Decontaminate work surfaces Return to recommended storage
(2-8°C, inert atmosphere, dark)

Dispose of waste in designated hazardous waste containers

Remove and dispose of contaminated PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: A workflow for the safe handling of 1,3-dihaloacetones.
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Experimental Protocols
A common method for the synthesis of 1,3-dibromoacetone is through the direct bromination of

acetone.

Materials: Acetone, bromine, water, glacial acetic acid.

Procedure:

Prepare a mixture of acetone, water, and glacial acetic acid in a reaction vessel.

Slowly add bromine dropwise to the mixture while maintaining the temperature at 70°C.

After the reaction is complete, the product can be isolated and purified by fractional

distillation.[8]

Another approach involves a halogen exchange reaction from 1,3-dichloroacetone with lithium

bromide, which can achieve a high isolated yield.[1]

1,3-Dichloroacetone can be synthesized by the oxidation of 1,3-dichloro-2-propanol.

Materials: 1,3-dichloro-2-propanol, sodium dichromate, water, sulfuric acid.

Procedure:

A mixture of 1,3-dichloro-2-propanol, sodium dichromate, and water is prepared in a flask

equipped with a stirrer.

A solution of sulfuric acid is added dropwise to the mixture while stirring at a controlled

temperature (e.g., 23-27°C) for several hours.

The resulting 1,3-dichloroacetone can be isolated and purified. This method has been

reported to yield up to 79.6%.

While specific stability testing protocols for these compounds are not readily available in the

public domain, a general forced degradation study can be performed to assess their stability

under various stress conditions.
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Objective: To identify potential degradation products and pathways, and to determine the

intrinsic stability of the compound.

Procedure:

Sample Preparation: Prepare solutions of the compound in a suitable solvent.

Stress Conditions: Expose the samples to various stress conditions, including:

Acidic Hydrolysis: Treat with an acid (e.g., HCl) at elevated temperatures.

Basic Hydrolysis: Treat with a base (e.g., NaOH) at elevated temperatures.

Oxidative Degradation: Treat with an oxidizing agent (e.g., H₂O₂) at room temperature

or elevated temperatures.

Thermal Degradation: Heat the solid compound or a solution at a high temperature.

Photodegradation: Expose a solution to UV light.

Analysis: Analyze the stressed samples at various time points using a stability-indicating

analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV

or mass spectrometric detector, to quantify the remaining parent compound and detect

any degradation products.

Data Evaluation: Evaluate the extent of degradation under each condition to understand

the stability profile of the compound.

Logical Relationships in Stability and Storage
The following diagram illustrates the key factors influencing the stability of 1,3-dihaloacetones

and the corresponding mitigation strategies through proper storage and handling.
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Factors Influencing Stability and Mitigation Strategies

Factors Affecting Stability

Mitigation Strategies

Moisture/Humidity

Tightly Sealed Container Inert Atmosphere (Argon)

Elevated Temperature

Refrigerated Storage (2-8°C)

Light Exposure

Store in a Dark Place

Incompatible Materials
(Oxidizers, Bases, Reducers)

Segregated Storage

Click to download full resolution via product page

Caption: Key factors affecting stability and their mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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